Cas no 199328-10-4 (methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate)

• Product Name: methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate
• CAS No: 199328-10-4
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD02179600
• CID: 66553
• PubChem ID: 2773516
• Update Time: 2025-06-17

methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxoindoline-5-carboxylate
• Methyl 2-oxindole-5-carboxylate
• 2-OXO-2,3-DIHYDRO-1H-INDOLE-5-CARBOXYLIC ACID METHYL ESTER
• methyl 2-oxo-1,3-dihydroindole-5-carboxylate
• Methyl oxindole-5-carboxylate
• 5-methoxycarbonyl-2-indolinone
• 5-methoxycarbonyl-2-oxindole
• Methyl 2,3-dihydro-2-oxo-1H-indole-5-carboxylate
• methyl 2-indolinone-5-carboxylate
• methyl indolin-2-one-5-carboxylate
• Methyl 2-oxindole-5-carbo...
• METHYL 2-OXINDOLINE-5-CARBOXYLATE
• Methyl-2-Dxoindline-5-carboxylate
• methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate
• methyl 2-oxo-5-indolinecarboxylate
• 1H-Indole-5-carboxylic acid, 2,3-dihydro-2-oxo-, methyl ester
• zlchem 960
• PubChem1708
• 5-methoxycarbonyloxindole
• methyl-2-oxindol
• Methyl 2-oxindole-5-carboxylate in stock Factory
• Methyl oxindole-5-carboxylate 96%
• Methyl 2-oxindole-5-carboxylate 96%
• 199328-10-4
• CYBPPDZFRDSSME-UHFFFAOYSA-N
• SCHEMBL688478
• SY004353
• CS-0011497
• A23404
• PS-3343
• 5-(METHOXYCARBONYL)-2-OXINDOLE
• AM20030288
• MethylOxindole-5-carboxylate
• 2-INDOLINONE-5-CARBOXYLIC ACID METHYL ESTER
• methyl-2-oxindole-5-carboxylate
• AKOS006229411
• MFCD02179600
• AC-3366
• FT-0601321
• PB32300
• Q-102629
• DTXSID60378515
• 2oxo-2,3-dihydro-1H-indole-5-carboxylic acid methyl ester
• BBL103307
• STL557117
• DB-008630

• MDL： MFCD02179600
• Inchi： 1S/C10H9NO3/c1-14-10(13)6-2-3-8-7(4-6)5-9(12)11-8/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： CYBPPDZFRDSSME-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C(=O)OC)C=CC=2N1

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 0.6

Experimental Properties

• Density: 1.283
• Melting Point: 192-199
• Boiling Point: 405.6℃ at 760 mmHg
• Flash Point: 199.1 °C
• Refractive Index: 1.572
• PSA: 55.40000
• LogP: 1.10580

methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate

Comprehensive Overview of Methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate (CAS No. 199328-10-4)

Methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate (CAS No. 199328-10-4) is a versatile organic compound widely studied in pharmaceutical and material science research. This indole derivative is characterized by its unique molecular structure, combining a carboxylate ester group with a 2-oxoindole core. The compound's heterocyclic framework makes it particularly valuable for developing novel drug candidates and functional materials. Recent trends in green chemistry and sustainable synthesis have increased interest in this compound due to its potential as a building block for eco-friendly processes.

The growing demand for bioactive indole derivatives in drug discovery has positioned methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate as a key intermediate. Researchers frequently investigate its structure-activity relationships when developing new therapeutic agents for neurological disorders and inflammatory conditions. The compound's electron-rich aromatic system allows for diverse chemical modifications, making it valuable for creating libraries of small molecule inhibitors and enzyme modulators. In material science, its photophysical properties are being explored for applications in organic electronics and sensor technologies.

Recent advancements in computational chemistry and AI-assisted drug design have brought new attention to CAS 199328-10-4. Machine learning models frequently use this compound as a reference structure when predicting molecular properties and biological activities. The scientific community has shown particular interest in its potential as a precursor for fluorescence probes and bioconjugation reagents. Many researchers are investigating its metabolic stability and pharmacokinetic profile through advanced in silico simulations and high-throughput screening methods.

The synthesis of methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate typically involves catalytic cyclization reactions under mild conditions, aligning with current industry preferences for atom-economical processes. Recent publications highlight innovative approaches using organocatalysts and continuous flow chemistry to improve yield and purity. The compound's crystalline properties have also made it a subject of interest in X-ray crystallography studies, providing valuable insights into molecular packing and intermolecular interactions.

In the context of personalized medicine, researchers are exploring how modifications to the 2-oxoindole scaffold of 199328-10-4 can create targeted therapies. The compound's ability to serve as a hydrogen bond donor/acceptor makes it particularly valuable for designing protein-protein interaction inhibitors. Current studies focus on its potential in addressing age-related diseases and metabolic disorders, topics that consistently rank high in scientific literature searches and database queries.

The analytical characterization of methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate typically employs advanced techniques such as LC-MS, NMR spectroscopy, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards for research applications. Recent innovations in microscale synthesis have enabled more efficient exploration of its structure-property relationships, particularly in academic settings where high-value compounds are needed in small quantities for preliminary studies.

Environmental considerations surrounding CAS 199328-10-4 have gained attention as part of broader discussions about green chemistry metrics. Researchers are developing more sustainable routes to this indole carboxylate ester, focusing on biodegradable catalysts and renewable solvents. The compound's stability profile makes it suitable for long-term storage, an important factor for research institutions maintaining chemical inventories and compound libraries.

Future research directions for methyl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate include exploring its potential in combinatorial chemistry and DNA-encoded library technologies. The scientific community continues to investigate its role as a privileged structure in medicinal chemistry, with particular focus on its scaffold-hopping potential for drug discovery. As precision medicine advances, this compound's derivatives may play significant roles in developing targeted therapies with improved therapeutic indices and reduced off-target effects.